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Compound of Interest

Compound Name: Fluenetil

Cat. No.: B1672873

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Fluenetil is a synthetic organic compound formerly utilized as an insecticide and acaricide.[1]
[2] While no longer in production or registered for use as a pesticide in the United States, its
chemical properties and historical application remain of interest to researchers in environmental
science and toxicology.[1][2] This technical guide provides a concise summary of the available
information on Fluenetil, focusing on its chemical identity and known characteristics.

Chemical Identification and Nomenclature

The compound is systematically identified by its IUPAC name, 2-fluoroethyl 2-(4-
phenylphenyl)acetate.[1] It is also recognized by a variety of synonyms and registry numbers,
which are crucial for cross-referencing in chemical databases and historical literature.

Table 1: Chemical Identifiers for Fluenetil
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Identifier Type Identifier

IUPAC Name 2-fluoroethyl 2-(4-phenylphenyl)acetate
CAS Number 4301-50-2

Molecular Formula C16H15F0O2

Molecular Weight 258.29 g/mol

InChlKey XAERLIMOUYEBAB-UHFFFAOYSA-N

Fluenethyl, Mytrol, Lambrol, Fluenyl, 2-
Synonyms Fluoroethyl 4-biphenylacetate, TH 367-1, M
2060

Physicochemical Properties

Fluenetil is described as a solid under standard conditions. While detailed experimental data is
scarce, some estimated and reported physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of Fluenetil

Property Value

Physical State Solid

Boiling Point 373.6 °C at 760 mmHg (estimated)
Flash Point 173.6 °C (estimated)

Density 1.1556 g/cm3 (estimate)

Water Solubility Likely insoluble

Toxicological Profile and Handling

Available information indicates that Fluenetil is highly toxic to mammals. Acute exposure may
lead to symptoms such as headache, dizziness, weakness, and nausea. It can cause irritation
to the eyes, skin, and respiratory tract. Due to its toxicity, stringent safety precautions are
necessary when handling this compound. Standard protocols for handling toxic solid pesticides
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should be followed, including the use of personal protective equipment and working in a well-
ventilated area.

Experimental Protocols and Mechanism of Action

Detailed experimental protocols for the synthesis or application of Fluenetil are not readily
available in the public domain, largely due to its discontinued production. The specific
biochemical mechanism of action and associated signaling pathways for its insecticidal and
acaricidal activity have not been well-documented in publicly accessible scientific literature.
General information suggests it belongs to the chemical class of fluorinated esters.

Logical Relationship of Fluenetil Identification

IUPAC Name
(2-fluoroethyl 2-(4-phenylphenyl)acetate)
is identified by
CAS Number
is registered as (4301-50-2)
is also known as
Synonyms

(e.g., Fluenethyl, Mytrol)

is characterized by

Chemical Properties informs _ Toxicological Profile
(e.g., Formula, Mol. Weight) . (e.g., High Mammalian Toxicity)

Click to download full resolution via product page

Caption: Logical flow from the common name "Fluenetil" to its various chemical identifiers and
properties.

Conclusion:
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Fluenetil represents a chemical entity with a history in pesticide application that is now largely
confined to chemical databases and toxicological archives. For researchers and scientists, the
primary available data revolves around its chemical identity and fundamental physicochemical
properties. The absence of detailed public information on its synthesis, mechanism of action,
and specific biological effects underscores its status as a legacy chemical with limited current
research interest. Any future handling or study of this compound should be approached with
significant caution due to its noted high toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1672873?utm_src=pdf-body
https://www.benchchem.com/product/b1672873?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Fluenetil
https://www.echemi.com/products/pid_Seven36086-fluenetil.html
https://www.benchchem.com/product/b1672873#fluenetil-iupac-name-and-synonyms
https://www.benchchem.com/product/b1672873#fluenetil-iupac-name-and-synonyms
https://www.benchchem.com/product/b1672873#fluenetil-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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